Cas no 7468-92-0 (3-bromobenzo[a]phenazin-5(7H)-one)

• Product Name: 3-bromobenzo[a]phenazin-5(7H)-one
• CAS No: 7468-92-0
• MF: C₁₆H₉BrN₂O
• MW: 325.159462690353
• CID: 979870
• PubChem ID: 135441712
• Update Time: 2025-04-19

3-bromobenzo[a]phenazin-5(7H)-one Chemical and Physical Properties

Names and Identifiers

• 3-bromobenzo[a]phenazin-5(7H)-one
• 3-bromo-7H-benzo[a]phenazin-5-one
• AC1L7ZGW
• NSC400582
• NSC-400582
• 7468-92-0
• DTXSID40322157

• Inchi： 1S/C16H9BrN2O/c17-9-5-6-10-11(7-9)15(20)8-14-16(10)19-13-4-2-1-3-12(13)18-14/h1-8,20H
• InChI Key： LVEOEMKQNYDAAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CC1C2=NC2C=CC=CC=2N=1)O

Computed Properties

• Exact Mass: 323.98987
• Monoisotopic Mass: 323.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 41.46
• LogP: 4.40430